Cas no 1450662-01-7 (Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate)

• Product Name: Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• CAS No: 1450662-01-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4827108
• Update Time: 2025-10-21

Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C10H10N2O2/c1-6-9(10(13)14-2)7-3-4-11-5-8(7)12-6/h3-5,12H,1-2H3
• InChI Key： MZPSIUCHQGEXME-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC2C=NC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.2
• Topological Polar Surface Area: 55

Additional information on Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1450662-01-7)

Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1450662-01-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both methyl and ester functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate due to its potential as a building block for kinase inhibitors and GPCR modulators, which are critical targets in treating various diseases. The compound's CAS No. 1450662-01-7 is frequently searched in academic and industrial databases, reflecting its growing importance.

The synthesis of Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its molecular formula and weight are often key data points for researchers optimizing reaction conditions. The compound's solubility in common organic solvents like DMSO and methanol further enhances its utility in laboratory settings.

From an SEO perspective, users frequently search for terms such as "pyrrolopyridine synthesis," "CAS 1450662-01-7 applications," and "methyl ester derivatives in drug discovery." These queries highlight the compound's relevance in medicinal chemistry and organic synthesis. Additionally, the rise of AI-driven drug design has increased interest in heterocyclic scaffolds like this one, as they are often prioritized in virtual screening workflows.

Environmental and green chemistry considerations are also shaping research around Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate. Scientists are exploring catalytic methods and solvent-free conditions to synthesize such compounds sustainably. This aligns with broader trends in the chemical industry, where atom economy and waste reduction are prioritized.

In summary, Methyl 2-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1450662-01-7) represents a promising candidate for further exploration in both academic and industrial contexts. Its structural versatility, combined with the growing demand for nitrogen-rich heterocycles, positions it as a valuable tool for advancing pharmaceutical innovation and sustainable chemistry.